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Compound of Interest

Compound Name: Cefatrizine

Cat. No.: B1668820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cefatrizine is a broad-spectrum, first-generation cephalosporin antibiotic.[1] Its primary

mechanism of action involves the inhibition of bacterial cell wall synthesis by targeting and

inactivating penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial

cell wall. This disruption of peptidoglycan cross-linking leads to the weakening of the cell wall

and subsequent cell lysis. These application notes provide detailed protocols for the

preparation, storage, and handling of cefatrizine stock solutions for in vitro research

applications.

Physicochemical Properties
Understanding the physicochemical properties of cefatrizine is crucial for the proper

preparation and storage of its stock solutions.

Table 1: Solubility and Stability of Cefatrizine
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Property Data Reference

Solubility in DMSO 95 mg/mL (205.4 mM) [1]

Aqueous Solubility

Exhibits U-shaped solubility

against pH, with a minimum

solubility of 4.6 x 10⁻² M.

[2]

Aqueous Stability

Prone to degradation at neutral

pH, with a half-life of about 6

hours at 35°C.[2]

[2]

Reasonably stable in acidic

conditions (below pH 4), with a

half-life of 14 days at 35°C.[2]

[2]

Stabilization

Can be stabilized in aqueous

solutions with sodium

metabisulphite or by

acidification with hydrochloric

acid.[3]

[3]

Experimental Protocols
Preparation of a Cefatrizine Stock Solution in DMSO
(Recommended for most in vitro applications)
This protocol describes the preparation of a 100 mM cefatrizine stock solution in DMSO.

Materials:

Cefatrizine powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Analytical balance
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the required mass of Cefatrizine:

The molecular weight of cefatrizine is approximately 462.49 g/mol .

To prepare 1 mL of a 100 mM stock solution, you will need:

Mass (g) = 0.1 mol/L * 0.001 L * 462.49 g/mol = 0.04625 g = 46.25 mg

Weigh the Cefatrizine powder:

In a sterile microcentrifuge tube, accurately weigh 46.25 mg of cefatrizine powder.

Dissolve in DMSO:

Add 1 mL of sterile DMSO to the tube containing the cefatrizine powder.

Vortex the solution until the powder is completely dissolved. Gentle warming in a 37°C

water bath may aid dissolution.

Aliquot and Store:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-100 µL) in sterile

microcentrifuge tubes.

Label each aliquot clearly with the name of the compound, concentration, solvent, and

date of preparation.

Store the aliquots at -20°C for long-term storage.

Preparation of an Aqueous Cefatrizine Stock Solution
(for applications where DMSO is not suitable)
Due to the instability of cefatrizine in neutral aqueous solutions, this protocol requires

acidification to ensure stability.
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Materials:

Cefatrizine powder

Sterile, deionized water

2 N Hydrochloric acid (HCl), sterile

Sterile conical tubes or vials

Vortex mixer

Analytical balance

pH meter or pH indicator strips

0.22 µm sterile syringe filter

Personal Protective Equipment (PPE)

Procedure:

Weigh Cefatrizine:

Based on the desired concentration, weigh the appropriate amount of cefatrizine powder

into a sterile conical tube.

Initial Dissolution:

Add a portion of the final volume of sterile, deionized water and vortex to suspend the

powder.

Acidification and Stabilization:

Carefully add 2 N HCl dropwise to the suspension while monitoring the pH. Adjust the pH

to below 4.0 to ensure stability.[2]

Continue to mix until the cefatrizine is fully dissolved.
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An alternative stabilization method is the addition of sodium metabisulphite.[3]

Final Volume and Sterilization:

Bring the solution to the final desired volume with sterile, deionized water.

Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.

Aliquot and Store:

Dispense into single-use aliquots and label appropriately.

For aqueous solutions stabilized with acid, storage at 4°C is recommended over freezing.

[3] Potency can be preserved for up to four weeks at room temperature when acidified.[3]

Storage and Handling
Proper storage and handling are critical to maintaining the potency of cefatrizine stock

solutions.

Table 2: Storage Recommendations for Cefatrizine Stock Solutions

Stock Solution
Solvent

Storage
Temperature

Duration Notes

DMSO -20°C Up to 6 months

Avoid repeated

freeze-thaw cycles.

Store in small, single-

use aliquots.

Acidified Aqueous

Solution (pH < 4)
4°C Up to 4 weeks

Storage at 4°C is

preferable to freezing

for solutions stabilized

with sodium

metabisulphite.[3]

Room Temperature Up to 4 weeks

When stabilized with

0.1 ml of 2 N HCl per

2 ml of solution.[3]
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General Handling Guidelines:

Always use aseptic techniques when handling stock solutions to prevent microbial

contamination.

Before use, thaw frozen aliquots at room temperature or in a 37°C water bath.

Vortex the solution gently before preparing working dilutions.

Avoid exposing the stock solution to light for extended periods.

Application in Cell Culture
For in vitro experiments, the cefatrizine stock solution should be diluted in cell culture medium

to the desired final working concentration. Typical working concentrations for in vitro studies

can range from low µg/mL to over 100 µg/mL depending on the cell type and experimental

design. It is recommended to perform a dose-response curve to determine the optimal

concentration for your specific application.

Important Consideration for Solvents in Cell Culture:

DMSO: The final concentration of DMSO in the cell culture medium should typically not

exceed 0.5% (v/v), as higher concentrations can be cytotoxic to some cell lines.

Acidified Solutions: When using an acidified stock solution, ensure that the final pH of the

cell culture medium is not significantly altered upon addition of the cefatrizine working

solution.

Visualizations
Mechanism of Action
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Caption: Cefatrizine's mechanism of action.

Experimental Workflow: Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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